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Compound Focus: Fustin

CAS No.: 20725-03-5

Cat. No.: S565137

Therapeutic Area Key Molecular Targets & Pathways Observed Effects Experimental Model

| Diabetes [1] [2] | Oxidative Stress: 1 GSH, SOD, CAT; | MDA [1] [2] Metabolic Regulation: t Insulin,
Adiponectin; | Leptin, TNF-a [1] Lipid Metabolism: | TC, TG; t HDL [1] | Improved blood glucose, lipid
profile, and insulin levels; reduced oxidative damage. | STZ/HFD-induced diabetic rats [1] [2] | | Arthritis
[3] | Inflammatory Response: | IL-1f, IL-6, TNF-a, PGE2 [3] Oxidative Stress: 1 GSH, SOD, CAT; |
MDA [3] Transcription Factor: t Nrf2 action [3] | Reduced paw swelling, arthritic score, and joint

inflammation. | CFA-induced arthritic rats [3] |

Detailed Experimental Protocols

To help you evaluate and potentially replicate these findings, here are the methodologies from the key

studies.

Antidiabetic Study Protocol [1]

¢ Animal Model: Wistar rats.
¢ Diabetes Induction: Fed a high-fat diet (HFD) with 60% of calories from fat for 28 days, followed by
a single intraperitoneal (i.p.) injection of streptozotocin (STZ, 50 mg/kg).
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¢ Treatment:
o Fustin: Administered orally at 50 and 100 mg/kg/day for 42 days.
o Control Drug: Glibenclamide (5 mg/kg/day).
e Key Outcome Measures:
o Blood Glucose: Measured at regular intervals.
o Serum Analysis: On day 42, levels of insulin, leptin, adiponectin, lipid profile (TC, TG, HDL),
and liver enzymes (ALT, AST) were measured.

o Oxidative Stress Markers: Levels of MDA, GSH, SOD, and CAT activity were assessed in
serum.

Anti-Arthritic Study Protocol [3]

e Animal Model: Male Wistar rats.
¢ Arthritis Induction: A single intradermal injection of 0.1 mL Complete Freund's Adjuvant (CFA)
into the right hind paw.
e Treatment:
o Fustin: Administered orally at 50 and 100 mg/kg/day for 21 days, dissolved in DMSO.
e Key Outcome Measures:
o Arthritis Assessment: Hind paw volume and arthritic score were measured on days 7, 14, and
21.
o Biochemical Analysis: After 21 days, levels of pro-inflammatory cytokines (IL-1[3, IL-6, TNF-a),
oxidative stress markers (MDA, GSH, SOD, CAT), PGE2, MPO, and Nrf2 were evaluated.

Visualizing Fustin's Primary Molecular Pathways

The diagram below synthesizes the core signaling pathways through which fustin exerts its documented
effects in diabetes and arthritis models. It illustrates the interplay between antioxidant and anti-inflammatory

mechanisms.

Research Gaps and Future Directions

While the existing evidence is promising, several critical knowledge gaps need to be addressed to advance

fustin as a viable therapeutic candidate:

¢ Mechanism of Action: The upstream molecular targets of fustin, such as specific cell surface
receptors or kinases it may directly interact with, remain largely unknown [1] [3].
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e Comprehensive Signaling: Its potential influence on other critical pathways common to flavonoid
biology, such as PIBKIAKT, MAPK, or NF-kB, has not been experimentally confirmed in the context
of its known effects [1] [3].

¢ Pharmacokinetics & Toxicity: There is a notable lack of data on fustin's ADMET properties, which
is essential for drug development.

e Disease Scope: Current evidence is confined to metabolic and inflammatory diseases. Its potential
effects in oncology or neurology, as suggested by its structural relatives, are unexplored.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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